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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cy7.5 hydrazide is a near-infrared (NIR) fluorescent dye that has emerged as a critical tool in

biomedical research and drug development. Its utility stems from its spectral properties, which

fall within the NIR window (700-900 nm), allowing for deep tissue penetration with minimal

autofluorescence from biological tissues. This makes it an ideal candidate for in vivo imaging

applications.[1] The hydrazide functional group provides a reactive handle for the specific

covalent labeling of biomolecules containing carbonyl groups (aldehydes and ketones). This

specificity is particularly advantageous for labeling glycoproteins, antibodies, and

polysaccharides, as well as for incorporation into nanoparticle-based drug delivery systems.[1]

[2] This technical guide provides an in-depth overview of the commercial sources, technical

specifications, and key applications of Cy7.5 hydrazide, complete with detailed experimental

protocols.

Commercial Suppliers of Cy7.5 Hydrazide
A number of reputable suppliers offer Cy7.5 hydrazide for research purposes. The following

table summarizes some of the key commercial sources.
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Supplier Product Name Purity Notes

BroadPharm Cy7.5 hydrazide ≥95%

Offers the dye as a

carbonyl-reactive

linker with spectral

properties similar to

ICG but with a higher

quantum yield.[3]

MedchemExpress Cy7.5 hydrazide Not specified

A fluorophore Cy7.5-

labeled hydrazide

fluorescent dye

intended for research

use only.[4]

Lumiprobe Cyanine7.5 hydrazide 95% (HPLC-MS)

A carbonyl-reactive

derivative of

Cyanine7.5, ideal for

in vivo imaging and

labeling of antibodies

and saccharides.[2]

AxisPharm Cyanine7.5 hydrazide ≥95%

Provides a range of

Cyanine7.5

derivatives, including

the hydrazide form, for

applications in

imaging and

molecular labeling.[5]

Benchchem Cy7.5 hydrazide Not specified

Highlights its use in

covalent labeling of

biomolecules for

various research

applications.[1]

Technical Specifications
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The utility of Cy7.5 hydrazide in various applications is dictated by its photophysical and

chemical properties. The following table provides a summary of its key technical specifications

as reported by various suppliers.

Property Value Source

Excitation Maximum (λex) ~788 nm [1][5]

Emission Maximum (λem) ~808 nm [1][5]

Molar Extinction Coefficient (ε) ~223,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
~0.10 [2]

Molecular Weight ~735.82 g/mol [2][5]

Solubility
Good in polar organic solvents

(DMF, DMSO, alcohols)
[2]

Storage Conditions -20°C in the dark [2][3]

Key Applications and Experimental Protocols
The primary application of Cy7.5 hydrazide is the fluorescent labeling of biomolecules for

visualization and tracking. Its specificity for carbonyl groups makes it particularly useful for

targeting glycoproteins and polysaccharides.

Antibody and Glycoprotein Labeling
Cy7.5 hydrazide is frequently used to label antibodies and other glycoproteins. This is typically

achieved by first oxidizing the sugar moieties on the glycoprotein with a mild oxidizing agent

like sodium periodate to generate aldehyde groups. The hydrazide group of the dye then reacts

with these newly formed aldehydes to form a stable covalent bond.[1][2] This method is

advantageous for labeling antibodies as the glycosylation sites are often located away from the

antigen-binding regions, thus preserving the antibody's functionality.[1]

This protocol is adapted from standard glycoprotein labeling procedures.

Materials:
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Antibody (or glycoprotein) solution (2-5 mg/mL in a buffer free of primary amines, e.g., 0.1 M

sodium acetate, pH 5.5)

Sodium meta-periodate (NaIO₄) solution (20 mM in 0.1 M sodium acetate, pH 5.5, freshly

prepared)

Cy7.5 hydrazide solution (50 mM in anhydrous DMSO)

Desalting column or dialysis equipment

Reaction buffer: 0.1 M sodium acetate, pH 5.5

Procedure:

Antibody Preparation: Prepare the antibody solution at a concentration of 5 mg/mL in 0.1 M

sodium acetate buffer, pH 5.5.

Oxidation: Add an equal volume of the 20 mM sodium meta-periodate solution to the

antibody solution. Mix gently and incubate for 5 minutes at room temperature in the dark.

Purification: Immediately remove the excess periodate and byproducts by desalting or

dialysis against 0.1 M sodium acetate, pH 5.5.

Conjugation: To the purified, oxidized antibody solution, add 0.1 volumes of the 50 mM Cy7.5
hydrazide solution in DMSO. Incubate for 2 hours at room temperature in the dark with

gentle mixing.

Final Purification: Purify the labeled antibody from excess dye using a desalting column or

dialysis against a suitable storage buffer (e.g., PBS).

Workflow for labeling antibodies with Cy7.5 hydrazide.

In Vivo Imaging
The NIR fluorescence of Cy7.5 makes it an excellent probe for non-invasive in vivo imaging in

small animal models.[1] Labeled cells, antibodies, or nanoparticles can be tracked as they

distribute throughout the body, accumulate at sites of disease, or are cleared.
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This protocol provides a general guideline for in vivo fluorescence imaging.

Materials:

Anesthetized mouse

Cy7.5-labeled molecule (e.g., antibody, nanoparticle) in a sterile, injectable buffer (e.g., PBS)

In vivo imaging system equipped with appropriate excitation and emission filters for Cy7.5

Procedure:

Animal Preparation: Anesthetize the mouse using an appropriate protocol (e.g., isoflurane

inhalation or intraperitoneal injection of an anesthetic cocktail).

Baseline Imaging: Acquire a baseline fluorescence image of the anesthetized mouse before

injection of the labeled compound to determine background autofluorescence.

Injection: Inject the Cy7.5-labeled molecule via an appropriate route (e.g., intravenous tail

vein injection). The concentration and volume will depend on the specific agent and

experimental goals.

Time-Course Imaging: Acquire fluorescence images at various time points post-injection

(e.g., 5 min, 1 h, 4 h, 24 h) to monitor the biodistribution and target accumulation of the

labeled molecule. Use excitation and emission filters appropriate for Cy7.5 (e.g., excitation

~740-780 nm, emission ~800-840 nm).

Ex Vivo Analysis (Optional): After the final imaging time point, euthanize the mouse and

dissect organs of interest (e.g., tumor, liver, spleen, kidneys). Image the excised organs to

confirm the biodistribution of the fluorescent signal.

General workflow for in vivo imaging with a Cy7.5-labeled probe.

Drug Delivery Systems
Cy7.5 hydrazide can be incorporated into nanoparticles and other drug delivery systems to

enable their visualization and tracking in vitro and in vivo.[1] The hydrazide functionality allows

for its conjugation to nanocarriers that have been functionalized with aldehyde or ketone
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groups. This is particularly useful for developing theranostic agents, where the Cy7.5

component provides the diagnostic imaging capability to monitor the delivery of a therapeutic

agent in real-time.[1]

Conclusion
Cy7.5 hydrazide is a versatile and powerful tool for researchers in the life sciences. Its

favorable spectral properties for in vivo imaging and its specific reactivity towards carbonyl

groups make it an invaluable reagent for labeling a wide range of biomolecules and for the

development of advanced drug delivery and diagnostic agents. The availability of this dye from

multiple commercial suppliers and the well-established protocols for its use will continue to

facilitate its broad application in biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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